![molecular formula C16H11N5O3 B2554177 3-(4-Methoxyphenyl)-3'-pyridin-3-yl-5,5'-bi-1,2,4-oxadiazole CAS No. 1775480-87-9](/img/structure/B2554177.png)
3-(4-Methoxyphenyl)-3'-pyridin-3-yl-5,5'-bi-1,2,4-oxadiazole
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Overview
Description
Synthesis Analysis
The synthesis of MPPO involves coupling reactions and cyclization steps. One common synthetic route includes the reaction of a 4-methoxyphenylpyruvic acid derivative with hydrazine hydrate, followed by cyclization with acetic anhydride. Various modifications and alternative methods have been explored in the literature .
Molecular Structure Analysis
The molecular formula of MPPO is C~15~H~11~N~3~O~3~ . Its crystal structure reveals a twisted conformation of the biphenyl moiety, with dihedral angles between the two phenyl rings. The terminal piperidine rings adopt a chair conformation. The ethynyl groups exhibit specific dihedral angles with respect to the phenyl rings and piperidine ring nitrogen atoms .
Chemical Reactions Analysis
MPPO’s chemical reactivity lies in its functional groups. It can participate in nucleophilic substitutions, oxidation reactions, and coordination chemistry. Researchers have investigated its behavior under various conditions, leading to the discovery of derivatives with altered properties .
properties
IUPAC Name |
3-(4-methoxyphenyl)-5-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11N5O3/c1-22-12-6-4-10(5-7-12)13-18-15(23-20-13)16-19-14(21-24-16)11-3-2-8-17-9-11/h2-9H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AISJGLKNCNXGJU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NOC(=N2)C3=NC(=NO3)C4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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